Cas no 1928823-48-6 (Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate)
1928823-48-6 structure
Product Name:Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate
CAS No:1928823-48-6
MF:C8H8N2O2
MW:164.161321640015
CID:5702029
PubChem ID:130590650
Update Time:2023-10-14
Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- CS-0433001
- Ethyl 3-(1H-pyrazol-3-yl)propiolate
- EN300-787068
- 1928823-48-6
- Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate
- ethyl 3-(1H-pyrazol-5-yl)prop-2-ynoate
- Ethyl3-(1H-pyrazol-3-yl)prop-2-ynoate
- 2-Propynoic acid, 3-(1H-pyrazol-3-yl)-, ethyl ester
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- Inchi: 1S/C8H8N2O2/c1-2-12-8(11)4-3-7-5-6-9-10-7/h5-6H,2H2,1H3,(H,9,10)
- InChI Key: ZPSKHANTKPZBKA-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C#CC1C=CNN=1
Computed Properties
- Exact Mass: 164.058577502g/mol
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 338.6±15.0 °C(Predicted)
- pka: 11.13±0.10(Predicted)
Ethyl 3-(1H-pyrazol-3-yl)prop-2-ynoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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